Cas no 139266-05-0 (1-Isoquinolinethiol)

1-Isoquinolinethiol structure
1-Isoquinolinethiol structure
Product Name:1-Isoquinolinethiol
CAS No:139266-05-0
MF:C9H7NS
MW:161.223580598831
CID:1275891
PubChem ID:3328366
Update Time:2025-04-20

1-Isoquinolinethiol Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolinethiol
    • NCIOpen2_002045
    • isoquinolinethiol
    • NSC-98825
    • Isoquinoline-1-thiol
    • 4702-25-4
    • AB01014917-04
    • AKOS032963853
    • Isoquinolin-1-thione, AldrichCPR
    • AKOS000275384
    • DTXSID60391502
    • CHEMBL1882930
    • LS-08052
    • ALBB-024539
    • 2H-isoquinoline-1-thione
    • isoquinolinethione
    • MFCD00160671
    • MLS002703470
    • EN300-253645
    • NSC98825
    • CS-0215491
    • SMR001570188
    • STK520674
    • isoquinoline, 1-mercapto-
    • 139266-05-0
    • SCHEMBL329151
    • NCGC00327797-01
    • Inchi: 1S/C9H7NS/c11-9-8-4-2-1-3-7(8)5-6-10-9/h1-6H,(H,10,11)
    • InChI Key: IOYIDSMWPLNHRC-UHFFFAOYSA-N
    • SMILES: S=C1C2C=CC=CC=2C=CN1

Computed Properties

  • Exact Mass: 161.03001
  • Monoisotopic Mass: 161.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 12.89
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